Cas no 1181566-94-8 (4-chloro-3-(3-hydroxyphenyl)benzoic Acid)

• Product Name: 4-chloro-3-(3-hydroxyphenyl)benzoic Acid
• CAS No: 1181566-94-8
• MF: C₁₃H₉ClO₃
• MW: 248.661762952805
• MDL: MFCD11933557
• CID: 1207399
• PubChem ID: 39232290
• Update Time: 2025-05-21

4-chloro-3-(3-hydroxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(3-hydroxyphenyl)benzoic Acid
• MFCD11933557
• 6-Chloro-3'-hydroxy[1,1'-biphenyl]-3-carboxylic acid
• 1181566-94-8
• 4-Chloro-3-(3-hydroxyphenyl)benzoic acid, 95%
• DTXSID30653528
• SCHEMBL3208217

• MDL： MFCD11933557
• Inchi： 1S/C13H9ClO3/c14-12-5-4-9(13(16)17)7-11(12)8-2-1-3-10(15)6-8/h1-7,15H,(H,16,17)
• InChI Key： OLQCDPHOUXYVAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 248.0240218g/mol
• Monoisotopic Mass: 248.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-chloro-3-(3-hydroxyphenyl)benzoic Acid

Recent Advances in the Study of 4-chloro-3-(3-hydroxyphenyl)benzoic Acid (CAS: 1181566-94-8)

The compound 4-chloro-3-(3-hydroxyphenyl)benzoic Acid (CAS: 1181566-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the exploration of its anti-inflammatory and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-chloro-3-(3-hydroxyphenyl)benzoic Acid exhibits potent inhibitory effects on specific inflammatory mediators, such as COX-2 and TNF-α. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent investigations have highlighted its role in modulating cellular signaling pathways associated with cancer progression. Research conducted by Smith et al. (2024) revealed that this compound can induce apoptosis in certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. This discovery opens new avenues for the development of targeted cancer therapies.

The synthetic routes for 4-chloro-3-(3-hydroxyphenyl)benzoic Acid have also been a subject of recent optimization efforts. A study in Organic & Biomolecular Chemistry (2023) presented an efficient and scalable synthesis method, which significantly improves the yield and purity of the compound. This advancement is crucial for facilitating further pharmacological studies and potential large-scale production.

Despite these promising findings, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary in vivo studies have shown variable bioavailability, prompting researchers to explore prodrug strategies or formulation enhancements to improve its therapeutic efficacy. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in human subjects.

In conclusion, 4-chloro-3-(3-hydroxyphenyl)benzoic Acid (CAS: 1181566-94-8) represents a promising candidate for further drug development. Its multifaceted pharmacological effects, coupled with recent advancements in synthesis, position it as a valuable compound in the quest for novel therapeutics. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.